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Compound of Interest

Compound Name: N-Phenyl-2-naphthylamine

Cat. No.: B057967 Get Quote

Introduction
N-Phenyl-2-naphthylamine is a secondary aromatic amine that serves as a valuable building

block and reagent in synthetic organic chemistry. While historically recognized for its

widespread use as an antioxidant in the rubber industry and as a stabilizer in various polymers

and oils, its utility extends to the construction of complex organic molecules. This application

note explores the role of N-Phenyl-2-naphthylamine as a nucleophilic reagent in palladium-

catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation reactions

for the synthesis of triarylamines. Triarylamines are an important class of organic compounds

with applications in materials science, particularly as hole-transporting materials in organic

light-emitting diodes (OLEDs) and perovskite solar cells.

Physicochemical Properties
A summary of the key physicochemical properties of N-Phenyl-2-naphthylamine is provided in

the table below.
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Property Value Reference

Molecular Formula C₁₆H₁₃N --INVALID-LINK--

Molecular Weight 219.28 g/mol --INVALID-LINK--

Appearance Light gray to gray powder --INVALID-LINK--

Melting Point 105-108 °C --INVALID-LINK--

Boiling Point 395-395.5 °C --INVALID-LINK--

Solubility

Insoluble in water; soluble in

acetone, benzene, and other

organic solvents.

--INVALID-LINK--

CAS Number 135-88-6 --INVALID-LINK--

Applications in Synthetic Organic Chemistry
N-Phenyl-2-naphthylamine is a key intermediate for the synthesis of more complex

molecules, primarily through the formation of carbon-nitrogen (C-N) bonds. Its utility is most

prominently demonstrated in cross-coupling reactions to produce triarylamines.

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for

the formation of C-N bonds.[1] N-Phenyl-2-naphthylamine can serve as the amine coupling

partner with various aryl halides or triflates to afford triarylamines. The reaction generally

proceeds under mild conditions with a high degree of functional group tolerance.

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a

palladium(0) catalyst. The key steps include oxidative addition of the aryl halide to the Pd(0)

complex, followed by coordination and deprotonation of the amine, and finally, reductive

elimination to yield the desired triarylamine and regenerate the active Pd(0) catalyst. The

choice of phosphine ligand is critical to promote the desired reductive elimination and suppress

side reactions.
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Figure 1: Catalytic Cycle of the Buchwald-Hartwig Amination.

Ullmann Condensation
The Ullmann condensation is a copper-catalyzed reaction that provides an alternative method

for the formation of C-N bonds, particularly for the synthesis of diaryl and triarylamines.[2] This

reaction typically requires higher temperatures than the Buchwald-Hartwig amination but can

be effective for specific substrates. N-Phenyl-2-naphthylamine can be coupled with aryl

halides in the presence of a copper catalyst and a base to yield the corresponding triarylamine.

Experimental Protocols
The following sections provide detailed experimental protocols for the synthesis of N-Phenyl-2-
naphthylamine and its subsequent use in a representative Buchwald-Hartwig amination

reaction.

Protocol 1: Synthesis of N-Phenyl-2-naphthylamine
This protocol describes the synthesis of N-Phenyl-2-naphthylamine from 2-naphthol and

aniline.[3]

Materials:

2-Naphthol

Aniline

Phosphoric acid (85%)

o-Xylene/isobutanol mixture
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Reaction flask with a mechanical stirrer, thermometer, and phase separator (e.g., Dean-Stark

apparatus)

Procedure:

In a reaction flask, combine 2-naphthol (1.0 equiv) and aniline (1.065 equiv).

Add 85% phosphoric acid as a catalyst (0.017 equiv relative to 2-naphthol).

Fill the phase separator with an o-xylene/isobutanol mixture.

Heat the reaction mixture with stirring to reflux. The water formed during the reaction will be

removed azeotropically and collected in the phase separator.

Continue heating for 2-2.5 hours, maintaining the reaction temperature at approximately 230-

240°C.

After the theoretical amount of water has been collected, cool the reaction mixture.

The crude N-Phenyl-2-naphthylamine can be purified by vacuum distillation or

recrystallization.

Quantitative Data:

Reactant/Product Molar Ratio Purity Yield

2-Naphthol 1.0 >99% -

Aniline 1.065 >99% -

Phosphoric Acid

(85%)
0.017 - -

N-Phenyl-2-

naphthylamine
- >99% ~92%

Protocol 2: Buchwald-Hartwig Amination of N-Phenyl-2-
naphthylamine with 4-Iodotoluene
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This protocol is a representative example of the use of N-Phenyl-2-naphthylamine as a

reagent in a Buchwald-Hartwig amination to synthesize a triarylamine.

Materials:

N-Phenyl-2-naphthylamine

4-Iodotoluene

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)

Sodium tert-butoxide (NaOtBu)

Anhydrous toluene

Schlenk tube or similar reaction vessel

Inert atmosphere (Argon or Nitrogen)

Procedure:

In an oven-dried Schlenk tube under an inert atmosphere, add N-Phenyl-2-naphthylamine
(1.2 equiv), 4-iodotoluene (1.0 equiv), Pd₂(dba)₃ (2 mol%), RuPhos (4 mol%), and sodium

tert-butoxide (1.4 equiv).

Add anhydrous toluene via syringe.

Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-

layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the

palladium catalyst.
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Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

N-(4-methylphenyl)-N-phenylnaphthalen-2-amine.

Quantitative Data (Representative):

Reactant/Product
Molar
Ratio/Loading

Purity Expected Yield

N-Phenyl-2-

naphthylamine
1.2 >98% -

4-Iodotoluene 1.0 >99% -

Pd₂(dba)₃ 2 mol% - -

RuPhos 4 mol% - -

Sodium tert-butoxide 1.4 >98% -

N-(4-methylphenyl)-N-

phenylnaphthalen-2-

amine

- >98% >85%

Product Characterization
The synthesized triarylamine, N-(4-methylphenyl)-N-phenylnaphthalen-2-amine, can be

characterized by standard spectroscopic methods.

Spectroscopic Data for N-(4-methylphenyl)-N-phenylnaphthalen-2-amine:
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Technique Data

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 7.85-7.75 (m, 3H), 7.45-7.35 (m, 2H),

7.30-7.20 (m, 3H), 7.15-7.05 (m, 4H), 7.00-6.90

(m, 2H), 2.35 (s, 3H).

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm): 148.1, 146.0, 144.5, 135.2, 134.8,

131.0, 129.8, 129.2, 128.9, 127.6, 126.9, 126.5,

125.0, 124.5, 123.8, 120.5, 21.0.

Mass Spectrometry (EI) m/z: 309 (M⁺).

Logical Workflow for Synthesis and Application
The following diagram illustrates the logical progression from starting materials to the synthesis

of N-Phenyl-2-naphthylamine and its subsequent application in the synthesis of a

triarylamine, which can then be utilized in the fabrication of an organic electronic device.
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Figure 2: Workflow from Synthesis to Application.

Conclusion
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N-Phenyl-2-naphthylamine is a versatile and valuable reagent in synthetic organic chemistry.

Beyond its traditional role as an industrial antioxidant, it serves as a key building block for the

synthesis of complex triarylamines via modern cross-coupling methodologies such as the

Buchwald-Hartwig amination. The protocols and data presented herein provide a framework for

researchers and scientists in drug development and materials science to utilize N-Phenyl-2-
naphthylamine in the design and synthesis of novel organic molecules with potential

applications in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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